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Compound of Interest

Compound Name: 4-Hydroxyphthalic acid

Cat. No.: B105139 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with 4-Hydroxyphthalic acid. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
4-Hydroxyphthalic acid is classified as a hazardous chemical.[1][2] Understanding its specific

risks is the first step toward safe handling. The primary hazards are skin and eye irritation.[1][2]

[3]

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation[1][2][3]

Serious Eye Damage/Irritation Category 2
Causes serious eye irritation[1]

[2][3]

Specific target organ toxicity,

single exposure
Category 3

May cause respiratory

irritation[4]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent exposure. The following equipment

must be worn at all times when handling 4-Hydroxyphthalic acid.
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PPE Category Specification Rationale

Hand Protection Nitrile or Neoprene Gloves

Provides a barrier against skin

contact.[5][6][7] Nitrile gloves

are generally recommended

for their resistance to a range

of chemicals.[8][9] Always

check glove manufacturer's

compatibility charts for specific

breakthrough times.

Eye & Face Protection
Safety Goggles with Side

Shields & Face Shield

Protects against dust particles

and accidental splashes.[5][6]

[7] A face shield should be

worn over goggles when

handling larger quantities or

when there is a significant risk

of splashing.

Body Protection Fully-buttoned Laboratory Coat

Protects skin and personal

clothing from contamination.[5]

[7]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Recommended when

engineering controls are

insufficient, if irritation is

experienced, or when handling

large quantities that may

generate significant dust. Use

in accordance with your

institution's respiratory

protection program.

Operational Plan: Step-by-Step Handling Procedure
Following a systematic workflow minimizes the risk of exposure and contamination.

Ventilation: Always handle 4-Hydroxyphthalic acid in a certified chemical fume hood to

control dust and potential vapors.[5]
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Designated Area: Cordon off a specific area for handling. Ensure it is clean and uncluttered.

Safety Equipment Check: Verify that a safety shower and eyewash station are accessible

and operational before starting work.[5]

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers,

etc.) and PPE before bringing the chemical into the work area.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Grounding: Use an anti-static weigh boat or ground equipment to prevent dispersal of the

fine powder.

Careful Transfer: Gently scoop or pour the powder to minimize dust formation.[2][3] Avoid

dropping or creating puffs of air.

Immediate Sealing: Tightly close the source container immediately after dispensing the

required amount.[1][2][3]

Clean Equipment: Decontaminate all non-disposable equipment (like spatulas) used during

the process. Wipe down the work surface in the fume hood.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

first, followed by the face shield and goggles, and finally the lab coat.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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